Cas no 941954-40-1 (8-(benzyloxy)-2-(morpholin-4-yl)quinoline)

• Product Name: 8-(benzyloxy)-2-(morpholin-4-yl)quinoline
• CAS No: 941954-40-1
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 5805972
• PubChem ID: 16812609
• Update Time: 2025-06-11

8-(benzyloxy)-2-(morpholin-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(8-phenylmethoxyquinolin-2-yl)morpholine
• F2255-1097
• 4-(8-(benzyloxy)quinolin-2-yl)morpholine
• AKOS024631858
• 941954-40-1
• 8-(benzyloxy)-2-(morpholin-4-yl)quinoline
• CCG-311952

• Inchi： 1S/C20H20N2O2/c1-2-5-16(6-3-1)15-24-18-8-4-7-17-9-10-19(21-20(17)18)22-11-13-23-14-12-22/h1-10H,11-15H2
• InChI Key： NCEVQJPQWIHHFJ-UHFFFAOYSA-N
• SMILES： C1OCCN(C2=CC=C3C(=N2)C(OCC2=CC=CC=C2)=CC=C3)C1

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.6Ų

Additional information on 8-(benzyloxy)-2-(morpholin-4-yl)quinoline

Professional Introduction to Compound with CAS No. 941954-40-1 and Product Name: 8-(benzyloxy)-2-(morpholin-4-yl)quinoline

The compound with CAS No. 941954-40-1 and the product name 8-(benzyloxy)-2-(morpholin-4-yl)quinoline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The quinoline core, a well-documented scaffold in medicinal chemistry, is functionalized with a benzyloxy group at the 8-position and a morpholine moiety at the 2-position, which together contribute to its distinct chemical and biological properties.

Recent research has highlighted the importance of quinoline derivatives in the development of therapeutic agents. Quinolines and their analogs have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of substituents such as benzyloxy and morpholine into the quinoline backbone can modulate its pharmacokinetic profile, enhance binding affinity to biological targets, and improve overall drug efficacy. Specifically, the benzyloxy group can influence metabolic stability and solubility, while the morpholine ring can enhance binding interactions with enzymes and receptors.

In the context of modern drug design, the compound 8-(benzyloxy)-2-(morpholin-4-yl)quinoline exemplifies the strategic use of structural modifications to optimize pharmacological activity. The morpholine ring, known for its ability to form hydrogen bonds and stabilize charged species, can significantly improve the molecule's interaction with biological targets. This is particularly relevant in the development of kinase inhibitors, where morpholine derivatives have shown promise due to their ability to mimic natural substrates or transition states.

Recent studies have demonstrated that quinoline derivatives functionalized with morpholine groups exhibit enhanced potency against various kinases involved in cancer progression. For instance, compounds similar to 8-(benzyloxy)-2-(morpholin-4-yl)quinoline have been investigated for their ability to inhibit tyrosine kinases, which play a crucial role in signal transduction pathways associated with tumor growth and metastasis. The presence of both benzyloxy and morpholine substituents may contribute to improved selectivity and reduced off-target effects, making this class of compounds attractive for further development.

The synthesis of 8-(benzyloxy)-2-(morpholin-4-yl)quinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired quinoline core structure. The introduction of the benzyloxy group typically involves benzyl halides or benzyl alcohols reacting with appropriately substituted quinoline precursors under basic conditions. Subsequent modification with the morpholine moiety is achieved through nucleophilic aromatic substitution or other suitable coupling strategies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 8-(benzyloxy)-2-(morpholin-4-yl)quinoline to its target proteins. These studies often involve docking simulations to predict how the compound interacts with enzymes or receptors at an atomic level. The results provide valuable insights into key interaction points between the molecule and its biological target, guiding further optimization efforts. Additionally, computational analysis can help identify potential analogs with enhanced properties by systematically varying substituents such as benzyloxy and morpholine.

The pharmacokinetic profile of 8-(benzyloxy)-2-(morpholin-4-yl)quinoline is another critical aspect that has been extensively evaluated in preclinical studies. Parameters such as solubility, permeability, metabolic stability, and excretion are carefully assessed to determine if the compound meets pharmaceutical standards for further clinical development. The presence of both benzyloxy and morpholine groups can influence these parameters; for example, the benzyloxy group may enhance solubility while potentially affecting metabolic clearance rates.

In vitro assays have been conducted to evaluate the biological activity of 8-(benzyloxy)-2-(morpholin-4-yl)quinoline, focusing on its interaction with relevant enzymes and receptors. These assays provide preliminary evidence of efficacy against target diseases such as cancer or infectious diseases. Positive results from these studies often lead to further investigation through animal models to assess toxicity profiles and pharmacodynamic effects before human trials are initiated.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 8-(benzyloxy)-2-(morpholin-4-yl)quinoline. Machine learning algorithms can analyze vast datasets containing chemical structures, biological activities, and synthetic feasibility to predict novel compounds with desired properties. This approach has been particularly effective in optimizing substituents such as benzyloxy and morpholine, allowing researchers to rapidly screen large libraries of derivatives for optimal efficacy.

Future directions in research may involve exploring analogs of 8-(benzyloxy)-2-(morpholin-4-yl)quinoline that exhibit improved pharmacological profiles or novel mechanisms of action. For instance, modifications at other positions on the quinoline core could enhance binding affinity or selectivity for specific targets. Additionally, exploring different functional groups beyond benzyloxy and morpholine, such as thioethers or halogenated aromatic rings, may uncover additional therapeutic potential.

The broader significance of compounds like 8-(benzylooxy)-2-(morpholin-4-yl)quinoline lies in their contribution to advancing our understanding of structure-function relationships in medicinal chemistry. By systematically modifying key structural features such as substituents at specific positions on heterocyclic scaffolds like quinolines, researchers gain valuable insights into how molecular architecture influences biological activity, paving the way for more effective drug design strategies.